
"comparative analysis of zinc borate flame
retardants"

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386 Get Quote

A Comparative Guide to Zinc Borate Flame
Retardants
Zinc borate is a versatile, halogen-free inorganic flame retardant widely utilized in polymers and

coatings to enhance fire safety. Its efficacy stems from a multi-pronged mechanism of action

and its ability to work synergistically with other flame retardant systems. This guide provides a

comparative analysis of zinc borate's performance against other common flame retardants,

supported by experimental data for researchers, scientists, and product development

professionals.

Mechanism of Action
Zinc borate's flame retardant capability is rooted in its behavior at high temperatures. When

exposed to heat, it undergoes an endothermic decomposition, releasing water vapor. This

process cools the material's surface and dilutes the concentration of flammable gases in the

vapor phase, thereby inhibiting combustion.

Simultaneously, the decomposition yields a glassy, fused layer of boron oxide and zinc oxide

on the material's surface. This layer acts as a physical barrier, insulating the underlying

polymer from heat and oxygen. It also promotes the formation of a stable carbonaceous char,

which further restricts the release of volatile, flammable compounds and prevents the dripping

of molten polymer, a common mechanism for fire propagation. Furthermore, zinc borate is an
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effective smoke suppressant, as it encourages char formation over the generation of smoke

particulates.

Caption: Mechanism of Zinc Borate Flame Retardancy.

Comparative Performance Analysis
Zinc borate is often used in conjunction with other flame retardants to create a synergistic

effect, allowing for lower additive loadings and improved material properties. Its performance is

best understood when compared to primary flame retardants like metal hydroxides and

synergists like antimony trioxide.

Zinc Borate vs. Metal Hydroxides (ATH & MDH)
Aluminum Trihydrate (ATH) and Magnesium Hydroxide (MDH) are widely used halogen-free

flame retardants that function similarly to zinc borate by releasing water upon decomposition.

However, a key difference lies in the required loading levels and thermal stability.

Loading Level: ATH and MDH often require high loadings (up to 50-60% by weight) to be

effective, which can significantly compromise the mechanical properties of the polymer. Zinc

borate is effective at much lower loadings (typically 5-15%), especially when used as a

synergist, thus having a lesser impact on the material's flexibility and toughness.[1]

Synergy: Zinc borate exhibits a strong synergistic effect with metal hydroxides. Its addition

helps to form a more robust and stable char layer, enhancing the overall fire performance

and allowing for a reduction in the total flame retardant loading.[2][3]

Thermal Stability: MDH decomposes at a higher temperature (around 340°C) compared to

zinc borate (~290°C) and ATH (~220°C).[1] This makes MDH more suitable for polymers that

require high processing temperatures, while zinc borate is compatible with a wider range of

materials processed at lower temperatures.[1]

Table 1: Synergistic Effect of Zinc Borate with Aluminum Trihydrate (ATH) in Flexible PVC
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Formulation (parts per
hundred resin - phr)

Limiting Oxygen Index
(LOI) (%)

Smoke Density Rating
(SDR)

PVC + 20 phr ATH 26.5 78.5

PVC + 20 phr ATH + 3 phr Zinc

Borate
27.8 (5% increase) 67.0

PVC + 20 phr ATH + 3 phr

Antimony Trioxide
30.3 80.2

(Data sourced from reference[4])

Zinc Borate vs. Antimony Trioxide (ATO)
Antimony trioxide is a highly effective synergist, traditionally used with halogenated flame

retardants. Growing environmental and health concerns regarding both halogens and antimony

have driven the search for alternatives.

Halogen-Free Systems: Zinc borate's primary advantage is that it is a halogen-free solution,

enabling formulations that do not produce toxic and corrosive halogenated gases during a

fire.[5]

Performance: In many applications, zinc borate can partially or fully replace ATO. For

instance, in Acrylonitrile Butadiene Styrene (ABS), up to 75% of ATO can be replaced with

zinc borate while maintaining a V-0 fire resistance rating and improving smoke suppression.

[5] In flexible PVC, replacing a portion of ATO with zinc borate can maintain flame retardancy

while significantly reducing smoke density.[6][7]

Smoke Suppression: Zinc borate is a more effective smoke suppressant than antimony

trioxide.[4][5]

Table 2: Performance of Zinc Borate as a Partial ATO Replacement in Flexible PVC
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Flame Retardant System
(Total 50 phr)

Limiting Oxygen Index
(LOI) (%)

Peak Smoke Density (Ds)

100% Sb₂O₃ 31.5 1231.5

20% Sb₂O₃, 20% Talc, 20%

Zinc Borate, 40% Magnesite
32.1 656.4 (46.7% reduction)

(Data sourced from reference[6])

Zinc Borate with Phosphorus-Based Flame Retardants
Zinc borate demonstrates excellent synergy with phosphorus-based flame retardants, such as

ammonium polyphosphate (APP), particularly in intumescent systems. The zinc borate

contributes to the charring process, helping to create a more cohesive and insulating char layer

that protects the underlying material.

Table 3: Performance of Zinc Borate with Ammonium Polyphosphate (APP) in Polypropylene

(PP)

Formulation (by weight)
Peak Heat Release Rate
(PHRR) (W/g)

Total Heat Release (THR)
(kJ/g)

Pure PP - -

PP + 20% APP-LDH* 55% reduction vs. pure PP -

PP + 20% APP-LDH* + 2%

Zinc Borate
58% reduction vs. pure PP -

(Data sourced from reference[8][9]) *APP-intercalated Layered Double Hydroxide

Experimental Protocols
The performance data cited in this guide are derived from standardized fire testing

methodologies.

Caption: Standard Experimental Workflow for FR Polymers.
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Thermogravimetric Analysis (TGA): This technique measures the change in mass of a

sample as a function of temperature in a controlled atmosphere. It is used to determine the

thermal stability of the flame-retardant additives and the polymer composite, identifying the

onset of decomposition and the amount of char residue formed at elevated temperatures.[10]

[11]

Limiting Oxygen Index (LOI) - ASTM D2863: LOI is the minimum concentration of oxygen,

expressed as a volume percentage, in a flowing mixture of oxygen and nitrogen that will just

support flaming combustion of a material. A higher LOI value indicates better flame

retardancy.[6]

UL 94 Vertical Burn Test: This is one of the most widely used tests to assess the flammability

of plastic materials. A vertically oriented specimen is exposed to a flame, and materials are

classified as V-0, V-1, or V-2 based on criteria such as afterflame time, afterglow time, and

whether flaming drips ignite a cotton indicator. A V-0 rating indicates the highest level of

flame retardancy in this test.[5]

Cone Calorimetry - ASTM E1354: This is one of the most effective bench-scale methods for

studying the fire behavior of materials. A sample is exposed to a specific level of radiant

heat, and key parameters are measured, including:

Heat Release Rate (HRR): The rate at which energy is released during combustion, with

the Peak Heat Release Rate (PHRR) being a critical indicator of fire hazard.

Total Heat Release (THR): The total amount of heat generated.

Smoke Production: The amount of smoke generated during the test.[12][13]

Caption: Synergistic Relationships of Zinc Borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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